Cas no 2473-03-2 (1-Chloroundecane)

1-Chloroundecane (C11H23Cl) is a saturated aliphatic chloroalkane with a linear hydrocarbon chain. It is commonly utilized as an intermediate in organic synthesis, particularly in the production of surfactants, lubricant additives, and specialty chemicals. The compound's long alkyl chain and terminal chlorine group make it a versatile building block for nucleophilic substitution reactions, enabling the introduction of undecane derivatives into more complex molecules. Its hydrophobic nature also lends itself to applications in phase-transfer catalysis and as a precursor for quaternary ammonium compounds. With a well-defined molecular structure and high purity, 1-Chloroundecane ensures consistent reactivity in synthetic processes. Proper handling is advised due to its potential irritant properties.
1-Chloroundecane structure
1-Chloroundecane structure
Product Name:1-Chloroundecane
CAS No:2473-03-2
MF:C11H23Cl
MW:190.753322839737
MDL:MFCD00040870
CID:851424
PubChem ID:87565696
Update Time:2025-10-29

1-Chloroundecane Chemical and Physical Properties

Names and Identifiers

    • Undecyl chloride
    • 1-Chloroundecane
    • 1-chloro-undecane
    • AC1L29I2
    • ACMC-2097b4
    • chloro-1 undecane
    • CTK4F4274
    • n-Undecyl chloride
    • Undecane,1-chloro
    • undecanyl chloride
    • undecyl-1-chlorid
    • Undecane, 1-chloro-
    • C11H23Cl
    • ZHKKNUKCXPWZOP-UHFFFAOYSA-N
    • NSC70016
    • 5908AF
    • SBB059958
    • ST51046222
    • NS00010680
    • AKOS009159400
    • MFCD00040870
    • DTXCID2037138
    • DTXSID8062448
    • DB-226213
    • 2473-03-2
    • SCHEMBL969269
    • D89276
    • EN300-674738
    • 6U47K7QVJ6
    • NSC-70016
    • EINECS 219-596-0
    • NSC 70016
    • BS-22118
    • AI3-08977
    • MDL： MFCD00040870
    • Inchi： 1S/C11H23Cl/c1-2-3-4-5-6-7-8-9-10-11-12/h2-11H2,1H3
    • InChI Key： ZHKKNUKCXPWZOP-UHFFFAOYSA-N
    • SMILES： ClCCCCCCCCCCC

Computed Properties

  • Exact Mass: 190.14900
  • Monoisotopic Mass: 190.1488284g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 9
  • Complexity: 71.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Not determined
  • Density: 0,87 g/cm3
  • Melting Point: -16.9°C
  • Boiling Point: 242°C(lit.)
  • Refractive Index: 1.4380-1.4410
  • PSA: 0.00000
  • LogP: 4.75600
  • Solubility: Not determined

1-Chloroundecane Security Information

1-Chloroundecane Customs Data

  • HS CODE：2903199000
  • Customs Data：

    China Customs Code:

    2903199000

    Overview:

    2903199000 Saturated chlorinated derivatives of other acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903199000 other saturated chlorinated derivatives of acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

1-Chloroundecane Pricemore >>

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1-Chloroundecane Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:2473-03-2)1-Chloroundecane, ≥ 99.0%
Order Number:LE16548
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:14
Price ($):discuss personally
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2473-03-2)1-Chloroundecane, ≥ 99.0%
LE16548
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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